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Fundamental Properties of Eu(fod)₃

Eu(fod)₃ is a coordination complex where a europium(III) center is bound to three bidentate "fod" ligands

(the anion of 6,6,7,7,8,8,8-heptafluoro-2,2-dimethyl-3,5-octanedione) [1]. Its key characteristics are

summarized in the table below.

Property Description

Chemical
Formula

C₃₀H₃₀EuF₂₁O₆ [1] [2]

Molar Mass 1037.49 g/mol [1]

Appearance Yellow powder [1]

Melting Point 203–207 °C [1]

Primary Uses NMR shift reagent; Lewis acid catalyst in organic synthesis [1]

Key Feature Highly paramagnetic; strong Lewis acid with affinity for hard bases (e.g., ethers,
amines) [1]

Applications in Organic Synthesis
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Eu(fod)₃ is an effective catalyst for various carbon-carbon bond-forming reactions. Its strong Lewis acidity

and solubility in non-polar solvents make it particularly useful [1].

Catalytic Reactions The table below outlines some key reactions catalyzed by Eu(fod)₃ and related fluorous

Lewis acids.

Reaction Type Example Key Features
Catalytic System &
Yield

Diels-Alder Cyclocondensation of dienes

with aldehydes to
dihydropyrans [1]

High endo-selectivity [1] Eu(fod)₃ [1]

Friedel-Crafts
Acylation

Acylation of anisole [3] Requires only 1 mol%
catalyst; recyclable [3]

Hf[N(SO₂-n-C₈F₁₇)₂]₄
(80-92% yield) [3]

Direct
Esterification

Esterification of carboxylic
acids with alcohols [3]

Proceeds under mild
conditions (<100 °C) in

water-containing systems
[3]

Hf[N(SO₂-n-C₈F₁₇)₂]₄
(82-92% yield) [3]

Acetylation Acetylation of cyclohexanol
[3]

Catalyst recycled 5 times
without activity loss [3]

Yb[C(SO₂-n-C₈F₁₇)₃]₃ /
Sc[C(SO₂-n-C₈F₁₇)₃]₃

(>98% yield) [3]

Workflow for Catalyst Use in Drug Development

The following diagram illustrates how a Lewis acid catalyst like Eu(fod)₃ fits into the early drug

development pipeline, from preclinical synthesis to clinical research application.
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Phase 1 Clinical Trial

Phase 2 Clinical Trial

Preclinical Synthesis

Target Molecule
(Active Pharmaceutical Ingredient)

Lab-Scale Screening & Optimization
(e.g., with Eu(fod)₃)

Process Scale-Up & Optimization

Investigational New Drug (IND)
Application

Clinical Research Phase

20-100 Participants
Several Months

Up to Several Hundred Participants
Several Months to 2 Years
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Click to download full resolution via product page

Experimental Protocol for a Diels-Alder Reaction

The following is a generalized protocol for a Eu(fod)₃-catalyzed Diels-Alder reaction, based on its

documented use [1].

Materials

Reactants: Diene and aldehyde (or other dienophile).
Catalyst: Eu(fod)₃.

Solvent: Anhydrous non-polar solvent (e.g., dichloromethane, DCM).
Equipment: Round-bottom flask, stir bar, septum, nitrogen inlet, syringe, heating mantle.

Procedure

Reaction Setup: Under a nitrogen atmosphere, add the diene (1.0 equivalent) and the aldehyde (1.2
equivalents) to anhydrous DCM in a round-bottom flask.

Catalyst Addition: Add Eu(fod)₃ (5-10 mol%) to the reaction mixture.
Stirring and Reaction: Stir the reaction mixture at room temperature or under mild heating (e.g.,

40°C). Monitor the reaction progress by TLC or GC-MS.
Work-up: Upon completion, quench the reaction by adding a small amount of water or a saturated

aqueous solution of sodium bicarbonate.
Extraction: Transfer the mixture to a separatory funnel, extract the aqueous layer with DCM (3

times), and combine the organic layers.
Purification: Dry the combined organic layers over anhydrous magnesium sulfate, filter, and

concentrate under reduced pressure. Purify the crude product using flash column chromatography to
obtain the desired dihydropyran or other cycloadduct.

Seeking Specialized Information

While the information above provides a solid foundation for working with Eu(fod)₃, finding specifics on the

deuterated Eu(fod)₃-d₃₀ may require more targeted searches.

Check Chemical Supplier Catalogs: Major suppliers (e.g., Sigma-Aldrich, TCI Chemicals) often
provide detailed technical data sheets and synthesis notes for specialized compounds like deuterated

reagents.

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s3560025?utm_src=pdf-body-img
https://en.m.wikipedia.org/wiki/Eu(fod)3
https://www.smolecule.com/products/s3560025?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Search in Patents: Patent documents can be a valuable source of detailed, practical synthetic

methodologies that are not always found in journal articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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